Cas no 2014-83-7 (2,6-Dichlorobenzyl chloride)

• Product Name: 2,6-Dichlorobenzyl chloride
• CAS No: 2014-83-7
• MF: C₇H₅Cl₃
• MW: 195.47359919548
• MDL: MFCD00000897
• CID: 42302
• PubChem ID: 74832
• Update Time: 2025-05-21

2,6-Dichlorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-2-(chloromethyl)benzene
• alpha,2,6-Trichlorotoluene
• 2,6-Dichlorobenzoyl chloride
• 2,6-Dichlorobenzyl chloride
• 2,6-DICHLORBENZOYL CHLORIDE
• a,2,6-Trichlorotoluene
• a,2,6-Trichlorotoluene Solution
• 1,3-Dichloro-2-chloromethyl-benzene
• α,2,6-Trichlorotoluene
• BENZENE, 1,3-DICHLORO-2-(CHLOROMETHYL)-
• 2,6-Dichlorobenzylchloride
• Toluene, .alpha.,2,6-trichloro-
• LBOBESSDSGODDD-UHFFFAOYSA-N
• DICHLOROBENZYL(2,6-) CHLORIDE
• Benzene, 2,6-dichloro-1-(chloromethyl)
• 30102489TK
• 1,3-Ddichloro-2-(chloromethyl)benzene
• PubChem17522
• .alpha.,2,6-Trichlorotoluene
• STR00176
• 1,3-Dichloro-2-chloromethylbenzene
• (2,6-DICHLOROPHENYL)METHYL CHLORIDE
• Benzene,3-dichloro-2-(chloromethyl)-
• FT-0610603
• AC-10716
• AKOS000120814
• AM100473
• NS00026533
• UNII-30102489TK
• 2014-83-7
• Toluene,2,6-trichloro-
• 2-CHLOROMETHYL-1,3-DICHLOROBENZENE
• DTXSID3047768
• EN300-18252
• CCG-40539
• Alpha,2,6-Trichloro-toluene
• W-107644
• NSC-86116
• Toluene, alpha,2,6-trichloro-
• .alpha.,6-Trichlorotoluene
• MFCD00000897
• D1750
• SCHEMBL1007397
• 2,6-Dichlorobenzyl chloride, 97%
• CK2003
• NSC86116
• F0001-0712
• EINECS 217-940-4
• NSC 86116
• InChI=1/C7H5Cl3/c8-4-5-6(9)2-1-3-7(5)10/h1-3H,4H
• Q27255886
• alpha-2,6-trichlorotoluene
• DB-045109
• STL169083
• a,2,6-Trichloro-toluene

• MDL： MFCD00000897
• Inchi： 1S/C7H5Cl3/c8-4-5-6(9)2-1-3-7(5)10/h1-3H,4H2
• InChI Key： LBOBESSDSGODDD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CCl)Cl
• BRN： 472282

Computed Properties

• Exact Mass: 193.94600
• Monoisotopic Mass: 193.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6

Experimental Properties

• Color/Form: crystal
• Density: 1.3860
• Melting Point: 36.0 to 39.0 deg-C
• Boiling Point: 119°C/10mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.563
• Solubility: methanol: 0.1 g/mL, clear
• PSA: 0.00000
• LogP: 3.73220
• Solubility: Insoluble

2,6-Dichlorobenzyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2,6-Dichlorobenzyl chloride

Comprehensive Overview of 2,6-Dichlorobenzyl chloride (CAS No. 2014-83-7): Properties, Applications, and Industry Insights

2,6-Dichlorobenzyl chloride (CAS No. 2014-83-7) is a specialized organic compound widely utilized in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. Its molecular structure, featuring two chlorine atoms at the 2- and 6-positions of the benzene ring, makes it a versatile intermediate for further functionalization. The compound's chemical stability and reactivity have garnered significant attention in research and industrial applications, particularly in the development of high-performance materials and active pharmaceutical ingredients (APIs).

In recent years, the demand for halogenated aromatic compounds like 2,6-Dichlorobenzyl chloride has surged due to their role in sustainable chemistry. Researchers are exploring its potential in green synthesis methods, aligning with global trends toward eco-friendly manufacturing. Questions such as "How is 2,6-Dichlorobenzyl chloride used in drug discovery?" or "What are the alternatives to traditional halogenation processes?" reflect growing user interest in optimizing synthetic pathways.

The compound's physical properties include a crystalline solid form at room temperature, with a melting point range of 40–45°C. Its solubility in organic solvents like dichloromethane and toluene facilitates its use in multistep organic reactions. Analytical techniques such as GC-MS and HPLC are commonly employed to ensure purity, a critical factor for industries requiring high-precision intermediates.

From an industrial perspective, 2,6-Dichlorobenzyl chloride is pivotal in producing crop protection agents. With the agriculture sector focusing on pest resistance management, this compound serves as a building block for next-generation herbicides. Discussions around "How to improve yield in chlorobenzyl derivatives synthesis?" highlight the need for process optimization, a topic frequently searched in chemical engineering forums.

Innovations in catalysis have further expanded the utility of CAS No. 2014-83-7. For instance, palladium-catalyzed cross-coupling reactions leverage its benzyl chloride moiety to construct complex molecular architectures. Such advancements address queries like "What catalysts work best with 2,6-Dichlorobenzyl chloride?"—a common question among synthetic chemists.

Regulatory compliance remains a key consideration for manufacturers. While 2,6-Dichlorobenzyl chloride is not classified as hazardous under standard protocols, proper handling guidelines emphasize ventilation and personal protective equipment (PPE). These precautions align with broader industry searches for "safe handling of chlorinated compounds."

In summary, 2,6-Dichlorobenzyl chloride (CAS No. 2014-83-7) exemplifies the intersection of traditional chemistry and modern innovation. Its applications span diverse sectors, driven by ongoing research into efficient synthesis routes and sustainable practices. As the chemical industry evolves, this compound will likely remain a focal point for advancements in material science and life sciences.